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Known Properties of N-Acetyl-D-cysteine

N-Acetyl-D-cysteine (D-NAC) is the D-stereoisomer of the more common N-acetyl-L-cysteine (L-NAC). Its

key characteristics are summarized in the table below.

Property Description

IUPAC Name (2R)-2-acetamido-3-sulfanylpropanoic acid [1]

CAS Number 26117-28-2 [1]

Molecular
Formula

C5H9NO3S [1]

Molecular
Weight

163.19 g/mol [1]

Mechanism of
Action

Antioxidant that scavenges reactive oxygen species (ROS) through its thiol group.
[1] [2]

Key Limitation Cannot enter the glutathione metabolic pathway, unlike its L-isomer, and therefore
does not contribute to glutathione biosynthesis. [1] [2]
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Property Description

Solubility 250 mg/mL in water (approximately 1531.96 mM). [1]

Inferred Stability Considerations and Testing Protocol

While direct data on D-NAC is lacking, the chemical stability of L-NAC in aqueous solution is well-

documented and can inform a testing strategy for the D-isomer. The primary degradation pathway for L-

NAC is oxidation, leading to the formation of its dimer, N,N'-diacetylcystine (DAC) [3] [4]. This reaction is

influenced by oxygen presence, temperature, and storage conditions [3] [4].

Based on these principles, here is a proposed protocol to determine the stability of N-Acetyl-D-cysteine in

aqueous solution.

Experimental Workflow for Stability Testing

The following diagram outlines the key steps in a stability study protocol:
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Start: Prepare Aqueous
D-NAC Solution

Divide Solution into
Aliquots

Place Aliquots into
Different Storage Conditions

Sample at Predefined
Time Points

Analyze Samples via
Validated HPLC-UV Method

Quantify D-NAC and
Identify Degradants (e.g., DAC)

Determine Degradation
Kinetics and BUD

End: Establish Stability
Profile and BUD

Click to download full resolution via product page

Detailed Methodology
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Solution Preparation

Prepare the stock solution using water for injection or a relevant buffer.
To study the effect of antioxidants, you may add compounds like zinc gluconate (e.g., 62.5

µg·mL⁻¹), which has been shown to stabilize L-NAC solutions [3].
After preparation, fill the containers (e.g., vials, infusion bags) as fully as possible to minimize
the headspace of oxygen [4].

Storage Conditions

Refrigerated: 5 ± 3 °C (standard storage) [3].

Accelerated: 25 ± 2 °C (to study degradation kinetics) [3].
Consider testing under protective atmospheres (e.g., nitrogen) or using oxygen absorbers in

the secondary packaging to assess the maximum possible stability [4].

Stability-Indicating Assay (HPLC-UV) A high-performance liquid chromatography method with UV

detection (HPLC-UV), adapted from the literature, can be used to quantify D-NAC and its degradation

products [3] [4].

Chromatographic Conditions:
Column: C18, 4.6 × 150 mm, 3 µm [4] or 4.6 × 250 mm, 5 µm [3].

Mobile Phase: 5 mM Ammonium formate [4] or a mixture of water and acetonitrile with
trifluoroacetic acid [3].

Flow Rate: ~2.0 mL·min⁻¹ [3].
Detection Wavelength: ~200 nm [3].

Method Validation: The method should be validated for specificity, linearity, precision, and
accuracy. Forced degradation studies (stressing the sample with heat, acid, base, and

oxidants) should confirm that the method can separate D-NAC from its degradants [3].

Data Analysis

Stability is typically defined as the time point at which the concentration of the active ingredient

remains above 90% of the initial concentration [3].
Plot the percentage of remaining D-NAC and the formation of degradation products over time

for each storage condition.
Use this data to determine the degradation rate and assign a beyond-use date (BUD).

Key Parameters for Your Experimental Record
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The table below summarizes critical factors to monitor and document during your stability study.

Parameter Consideration & Rationale

Oxygen
Exposure

The primary driver of oxidation. Control and document initial oxygen content in

solution and headspace. [4]

Temperature Higher temperatures accelerate degradation. Use controlled stability chambers or

refrigerators. [3]

pH of Solution Degradation rates can vary with pH. Monitor and report the initial pH.

Container Type The permeability of the container to oxygen can affect stability (e.g., PVC vs.
multilayer barrier films). [4]

Light Exposure Although potentially less critical than oxidation, conduct tests under protected light
conditions as a standard practice.

How to Proceed Without Direct Data

The lack of direct data means your research will be breaking new ground. The protocol above, based on the

well-established behavior of L-NAC, provides a robust and scientifically sound starting point. Your study

will be valuable for establishing the first stability guidelines for N-Acetyl-D-cysteine in aqueous solution.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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